Cas no 8028-36-2 (Artemisinic acid)

• Product Name: Artemisinic acid
• CAS No: 8028-36-2
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 721263
• Update Time: 2023-08-02

Artemisinic acid Chemical and Physical Properties

Names and Identifiers

• Thyroidtablets (8CI,9CI)
• THYROID
• Artemisinic acid
• Artemisic acid
• (+)-artemisinic acid
• 2-[(1R,4R,4aS,8aR)-4,7-dimethyl-1,2,3,4,4a,5,6,8a-octahydronaphthalen-1-yl]prop-2-enoic acid
• 53N99527G7
• Arteannuic acid
• 2-((1R,4R,4aS,8aR)-4,7-Dimethyl-1,2,3,4,4a,5,6,8a-octahydronaphthalen-1-yl)prop-2-enoic acid
• Artemisinic-acid
• s9135
• LMPR010

• Inchi： 1S/C15H22O2/c1-9-4-6-12-10(2)5-7-13(14(12)8-9)11(3)15(16)17/h8,10,12-14H,3-7H2,1-2H3,(H,16,17)/t10-,12+,13+,14+/m1/s1
• InChI Key： PLQMEXSCSAIXGB-SAXRGWBVSA-N
• SMILES： OC(C(=C)[C@@H]1CC[C@@H](C)[C@@H]2CCC(C)=C[C@@H]21)=O

Computed Properties

• Exact Mass: 798.668624
• Monoisotopic Mass: 798.668624
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3